N-(5-Amino-1-ribosyl-4-imidazolecarbonyl)-L-aspartic acid

• Molecular Formula: C13H18N4O9
• Molecular Weight: 374.30 g/mol
• InChI: InChI=1S/C13H18N4O9/c14-10-7(11(23)16-4(13(24)25)1-6(19)20)15-3-17(10)12-9(22)8(21)5(2-18)26-12/h3-5,8-9,12,18,21-22H,1-2,14H2,(H,16,23)(H,19,20)(H,24,25)/t4-,5+,8?,9-,12+/m0/s1
• InChIKey: XNKLTOHYNRQCLJ-WDUOWGNUSA-N

SAICAR: Purine Biosynthesis Intermediate & Allosteric Regulator

N-(5-Amino-1-ribosyl-4-imidazolecarbonyl)-L-aspartic acid, also known as SAICAR (succinylaminoimidazolecarboxamide ribotide), is a phosphorylated ribonucleotide intermediate of the de novo purine biosynthesis pathway [1]. Synthesized from CAIR (5-amino-1-(5-phospho-D-ribosyl) imidazole-4-carboxylate) and L-aspartic acid via SAICAR synthase, SAICAR serves as the direct substrate for adenylosuccinate lyase, which converts it to AICAR and fumarate . Its molecular formula is C₁₃H₁₉N₄O₁₂P (MW 454.28) with CAS registry number 3031-95-6 . Beyond its canonical metabolic role, SAICAR has been identified as an oncometabolite that selectively activates the M2 isoform of pyruvate kinase and accumulates under glucose-limited conditions, distinguishing it functionally from other purine intermediates [2].

Cancer Metabolism

Endogenous PKM2 allosteric activator for pathway and stress-response studies

Transcriptional Control

Purine regulon-specific gene induction not shared by other intermediates

Reference Standard

High-purity metabolomics standard with documented long-term stability

• [1] Lukens, L.N., Buchanan, J.M. Biosynthesis of the purines. XXIII. The enzymatic synthesis of N-(5-amino-1-ribosyl-4-imidazolylcarbonyl)-L-aspartic acid 5′-phosphate. Journal of Biological Chemistry. 1959; 234: 1791. View Source
• [2] Keller, K.E., Doctor, Z.M., Dwyer, Z.W., Lee, Y.S. SAICAR induces protein kinase activity of PKM2 that is necessary for sustained proliferative signaling of cancer cells. Molecular Cell. 2014; 53(5): 700-709. View Source

Why SAICAR Substitution Fails in Targeted Research

SAICAR is chemically and functionally distinct from its closest structural analogs—including its immediate precursor CAIR, its product AICAR, and other pathway intermediates such as IMP—and cannot be substituted without compromising experimental validity. SAICAR possesses a unique N-succinyl-L-aspartyl moiety that confers specific molecular recognition by both biosynthetic enzymes and non-canonical protein targets; this structural feature is absent in AICAR and IMP . Furthermore, SAICAR exhibits isozyme-selective activation of PKM2 with an EC₅₀ of 0.3 mM, whereas AICAR, despite being an AMPK activator, shows no comparable PKM2 stimulation . At the transcriptional level, SAICAR and AICAR accumulation produce divergent gene expression signatures in yeast, with SAICAR selectively inducing ADE5,7 transcription while AICAR does not [1]. These differences preclude generic substitution and necessitate procurement of the exact compound for assays involving PKM2 protein kinase activity, adenylosuccinate lyase kinetics, or purine pathway flux analysis.

PKM2 Pathway Conflict

AICAR activates AMPK and downregulates PKM2, opposing SAICAR’s allosteric mechanism; pathway outcome may reverse.

Transcriptional Divergence

SAICAR induces purine regulon genes via Bas1p-Pho2p; AICAR does not; transcriptional models may not transfer.

Cell Phenotype Contrast

SAICAR supports survival phenotype under glucose starvation; AICAR induces apoptosis; metabolic stress readouts may invert.

• [1] Pinson, B., Vaur, S., Sagot, I., Coulpier, F., Lemoine, S., Daignan-Fornier, B. Metabolic intermediates selectively stimulate transcription factor interaction and modulate phosphate and purine pathways. Genes & Development. 2009; 23: 1399-1407. View Source

SAICAR vs. Analogues: Key Differences

Isozyme-Selective PKM2 Activation vs. AICAR

SAICAR activates pyruvate kinase isoform M2 (PKM2) in an isozyme-selective manner with an EC₅₀ of 0.3 mM . This activity is absent for AICAR (the immediate downstream metabolite), which does not stimulate PKM2 protein kinase activity [1]. Furthermore, fructose-1,6-bisphosphate (FBP), the canonical glycolytic activator of PKM2 pyruvate kinase activity, inhibits SAICAR-mediated PKM2 protein kinase activity, demonstrating that SAICAR induces a functionally distinct PKM2 conformational state [2].

PKM2 EC50

Context-dependent

0.3 mM (unphosphorylated PKM2) ; 12 µM (Erk1/2-phosphorylated PKM2)

Phosphorylation-dependent activation supports PKM2 regulatory axis studies

25-fold potency shift; AICAR shows no PKM2 activation; synthetic ML202 EC50 73 nM for reference

Evidence Dimension	PKM2 activation potency
Target Compound Data	EC₅₀ = 0.3 mM
Comparator Or Baseline	AICAR: no detectable PKM2 stimulation; FBP: inhibitory (no activation of PKM2 protein kinase activity)
Quantified Difference	SAICAR EC₅₀ 0.3 mM; comparator activity absent or opposite
Conditions	Recombinant PKM2 in vitro kinase assay; cellular glucose starvation conditions

Why This Matters

SAICAR is the only purine intermediate known to stimulate PKM2 protein kinase activity, making it irreplaceable for studies of metabolic regulation of cell proliferation.

• [1] Keller, K.E., Doctor, Z.M., Dwyer, Z.W., Lee, Y.S. SAICAR induces protein kinase activity of PKM2 that is necessary for sustained proliferative signaling of cancer cells. Molecular Cell. 2014; 53(5): 700-709. View Source
• [2] American Association for Cancer Research. SAICAR Binding Activates PKM2 Protein Kinase Activity. Cancer Discovery. 2014; 4(5): OF20. View Source

Transcriptional Activation of Purine Regulon vs. AICAR

Global transcription analysis in Saccharomyces cerevisiae revealed that SAICAR accumulation specifically stimulates transcription of ADE5,7 (encoding enzymes of the purine biosynthesis pathway), while AICAR accumulation does not [1]. This differential effect was validated by quantitative HPLC measurement of intracellular nucleotide pools, confirming distinct signaling roles for SAICAR versus AICAR in transcriptional control of purine metabolism [2].

Purine Regulon Induction

Head-to-head

SAICAR upregulates purine regulon genes; AICAR does not

Supports metabolite-specific transcriptional control research

Bas1p-Pho2p transcription factor interaction in S. cerevisiae model

Evidence Dimension	Induction of ADE5,7 transcription
Target Compound Data	Positive induction (specific fold-change data available in GEO dataset GSE13184)
Comparator Or Baseline	AICAR: no detectable induction of ADE5,7 under identical conditions
Quantified Difference	SAICAR induces ADE5,7; AICAR does not
Conditions	S. cerevisiae ade16Δ ade17Δ mutant background; HPLC-verified metabolite accumulation

Why This Matters

SAICAR and AICAR are not functionally interchangeable in transcriptional regulation studies; procurement of the correct metabolite is essential for pathway-specific gene expression analyses.

• [1] Pinson, B., Vaur, S., Sagot, I., Coulpier, F., Lemoine, S., Daignan-Fornier, B. Metabolic intermediates selectively stimulate transcription factor interaction and modulate phosphate and purine pathways. Genes & Development. 2009; 23: 1399-1407. View Source
• [2] GEO Dataset GSE13184: Effect of SAICAR accumulation on global transcription. Saccharomyces cerevisiae transcription analysis. View Source

Cancer Cell Survival: Glucose Starvation vs. AICAR

The conversion of SAICAR to AICAR and fumarate by adenylosuccinate lyase (ADSL) is accompanied by a measurable decrease in absorbance at 269 nm, with a defined difference in extinction coefficient (Δε) of 700 M⁻¹ cm⁻¹ between SAICAR and AICAR . This value is distinct from the Δε of 10,000 M⁻¹ cm⁻¹ at 282 nm used for the parallel ADSL substrate SAMP (adenylosuccinate), enabling differential kinetic analysis of the enzyme's dual-substrate activity [1].

Cell Viability Response

Context-dependent

SAICAR: pro-survival under glucose-limited conditions; AICAR: pro-apoptotic

Opposing metabolic stress phenotypes guide assay design

Pathway activation (PKM2 vs. AMPK) determines cell outcome

Evidence Dimension	Extinction coefficient difference for ADSL assay
Target Compound Data	Δε₂₆₉ = 700 M⁻¹ cm⁻¹ (SAICAR → AICAR)
Comparator Or Baseline	SAMP → AMP: Δε₂₈₂ = 10,000 M⁻¹ cm⁻¹
Quantified Difference	14.3-fold lower Δε for SAICAR conversion
Conditions	40 mM Tris-HCl (pH 7.4), 25°C, 1 mL quartz cuvette, UV-Vis spectrophotometer

Why This Matters

Procuring SAICAR is required for accurate ADSL kinetic characterization; the distinct spectral properties of SAICAR versus SAMP demand substrate-specific assay calibration.

• [1] Ariyananda, L., et al. (2012). Enzyme kinetics of adenylosuccinate lyase variants. PMC3424377. View Source

Chemical Stability and Solubility Profile

Commercial SAICAR (≥98% purity, solid formulation) is documented to remain stable for ≥4 years when stored at -20°C [1]. Comparative stability data from other vendors indicate 2 years at -20°C for powder, with DMSO solutions stable for 2 weeks at 4°C or 6 months at -80°C .

Stability & Solubility

Specification review

Stability ≥4 years at -20°C; Solubility 220 mg/mL in DMSO

Supports procurement planning and concentrated stock preparation

Slightly soluble in water and methanol; purity ≥98%

Evidence Dimension	Long-term powder stability
Target Compound Data	≥4 years at -20°C (Cayman Chemical formulation)
Comparator Or Baseline	2 years at -20°C (DC Chemicals formulation)
Quantified Difference	At least 2-fold longer documented shelf life
Conditions	Solid powder, sealed storage, -20°C

Why This Matters

Extended stability documentation reduces procurement frequency and ensures compound integrity across multi-year longitudinal studies.

• [1] Cayman Chemical. SAICAR (Item No. 14087) datasheet. Purity ≥98%, stability ≥4 years at -20°C. View Source

SAICAR Research and Industrial Applications

PKM2-Dependent Cancer Cell Survival Under Nutrient Stress

SAICAR is the only known endogenous metabolite that activates the protein kinase function of PKM2. Researchers investigating the non-glycolytic roles of PKM2 in cancer cell proliferation, EGF-induced ERK signaling, or glucose starvation adaptation should procure SAICAR for in vitro kinase assays and cellular stimulation experiments. Alternative purine intermediates including AICAR, IMP, and CAIR do not induce this activity [1]. The established EC₅₀ of 0.3 mM provides a quantitative benchmark for dose-response experimental design .

Purine Intermediate Differentiation in Transcriptional Control

ADSL is a bifunctional enzyme that catalyzes two distinct reactions in purine biosynthesis: conversion of SAICAR to AICAR, and conversion of SAMP to AMP. Accurate kinetic analysis requires purified SAICAR as substrate. The defined Δε₂₆₉ of 700 M⁻¹ cm⁻¹ enables continuous spectrophotometric monitoring of ADSL activity . Procurement of high-purity SAICAR (≥95–98%) is essential for reproducible kinetic measurements and for screening ADSL inhibitors with therapeutic potential in cancer or immunology .

High-Purity Standard for Metabolomics and ADSL Diagnostics

SAICAR and AICAR exert distinct transcriptional regulatory effects. SAICAR accumulation selectively induces ADE5,7 transcription, whereas AICAR does not [2]. Researchers investigating metabolite-responsive transcription factors or purine pathway feedback regulation should procure SAICAR separately from AICAR to avoid confounding results. HPLC-based verification of intracellular SAICAR levels is recommended for correlating metabolite concentration with gene expression changes [3].

PAICS Enzyme Inhibition Validation in Cancer Drug Discovery

SAICAR powder demonstrates documented stability of ≥4 years at -20°C [4], making it suitable for inclusion in compound libraries intended for multi-year screening campaigns. For laboratories requiring periodic access to SAICAR across extended research timelines, procurement of Cayman Chemical's formulation (or equivalent with validated long-term stability data) minimizes requalification burden and ensures batch-to-batch consistency in metabolic assays.

Application

Selection Property

Validation Focus

PKM2 Allosteric Activation Studies

Isozyme-selective endogenous activator

Phosphorylation-dependent potency in cancer metabolism models

Metabolite-Regulated Transcription

Purine regulon-specific gene induction

Bas1p-Pho2p interaction assays in yeast

Targeted Metabolomics Standard

High purity & long-term stability

SAICAR/SAICAr quantification in research matrices

PAICS Inhibitor Screening

Direct enzymatic product of PAICS

Cellular SAICAR decrease as target engagement readout

• [1] Keller, K.E., et al. SAICAR induces protein kinase activity of PKM2 that is necessary for sustained proliferative signaling of cancer cells. Molecular Cell. 2014; 53(5): 700-709. View Source
• [2] Pinson, B., et al. Metabolic intermediates selectively stimulate transcription factor interaction and modulate phosphate and purine pathways. Genes & Development. 2009; 23: 1399-1407. View Source
• [3] GEO Dataset GSE13184: Effect of SAICAR accumulation on global transcription. View Source
• [4] Cayman Chemical. SAICAR (Item No. 14087) datasheet. Stability ≥4 years at -20°C. View Source